Cas no 17595-86-7 (Methyl 4-(thiophen-2-yl)benzoate)
17595-86-7 structure
Product Name:Methyl 4-(thiophen-2-yl)benzoate
CAS No:17595-86-7
MF:C12H10O2S
MW:218.271602153778
MDL:MFCD04125758
CID:122433
PubChem ID:3697617
Update Time:2025-04-18
Methyl 4-(thiophen-2-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(thiophen-2-yl)benzoate
- 4-Thiophen-2-ylbenzoic acid methyl ester
- Benzoic acid,4-(2-thienyl)-, methyl ester
- Methyl 4-thien-2-ylbenzoate
- methyl 4-thiophen-2-ylbenzoate
- BM458
- AKOS BAR-0346
- RARECHEM AL BF 1327
- 4-(2-Thieny)benzoateMetheyl
- METHYL 4-(2-THIENYL)BENZOATE
- 4-Thiophen-2-ylbenzoateethyl
- 4-THIOPHEN-2-YLBENZOIC ACID METHYL ESTER(WS204135)
- 2-(4-methoxycarbonylphenyl)thiophene
- 17595-86-7
- DTXSID50395190
- AKOS004113974
- Benzoic acid, 4-(2-thienyl)-, methyl ester
- 6H-419S
- BB 0222675
- MFCD04125758
- KQKUJLJBJZNZIZ-UHFFFAOYSA-N
- W17713
- Methyl4-(thiophen-2-yl)benzoate
- CS-0333830
- SCHEMBL3193250
- Methyl4-thiophen-2-ylbenzoate
-
- MDL: MFCD04125758
- Inchi: 1S/C12H10O2S/c1-14-12(13)10-6-4-9(5-7-10)11-3-2-8-15-11/h2-8H,1H3
- InChI Key: KQKUJLJBJZNZIZ-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.5A^2
Experimental Properties
- Density: 1.198
- Boiling Point: 334.5°Cat760mmHg
- Flash Point: 156.1°C
- Refractive Index: 1.584
- PSA: 54.54000
- LogP: 3.20170
Methyl 4-(thiophen-2-yl)benzoate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4-(thiophen-2-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156609-5g |
Methyl 4-thien-2-ylbenzoate |
17595-86-7 | 95% | 5g |
$464 | 2021-08-05 | |
| Alichem | A169004259-5g |
Methyl 4-(thiophen-2-yl)benzoate |
17595-86-7 | 95% | 5g |
$425.06 | 2022-04-02 | |
| Chemenu | CM156609-5g |
Methyl 4-thien-2-ylbenzoate |
17595-86-7 | 95% | 5g |
$464 | 2023-01-19 | |
| abcr | AB175464-1 g |
4-Thiophen-2-ylbenzoic acid methyl ester; . |
17595-86-7 | 1g |
€232.90 | 2023-05-07 | ||
| abcr | AB175464-5 g |
4-Thiophen-2-ylbenzoic acid methyl ester; . |
17595-86-7 | 5g |
€689.40 | 2023-05-07 | ||
| abcr | AB175464-1g |
4-Thiophen-2-ylbenzoic acid methyl ester; . |
17595-86-7 | 1g |
€232.90 | 2025-04-20 | ||
| abcr | AB175464-5g |
4-Thiophen-2-ylbenzoic acid methyl ester; . |
17595-86-7 | 5g |
€689.40 | 2025-04-20 | ||
| A2B Chem LLC | AA94835-1mg |
Benzoic acid, 4-(2-thienyl)-, methyl ester |
17595-86-7 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AA94835-5mg |
Benzoic acid, 4-(2-thienyl)-, methyl ester |
17595-86-7 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AA94835-10mg |
Benzoic acid, 4-(2-thienyl)-, methyl ester |
17595-86-7 | >90% | 10mg |
$240.00 | 2024-04-20 |
Methyl 4-(thiophen-2-yl)benzoate Related Literature
-
Rosa Fucci,Christophe M. L. Vande Velde Faraday Discuss. 2021 231 97
-
2. Novel immunosuppressive butenamidesChristopher A. Axton,Michael E. J. Billingham,Paul M. Bishop,Peter T. Gallagher,Terence A. Hicks,E. Ann Kitchen,Graham W. Mullier,W. Martin Owton,Mark G. Parry,Susan Scott,David J. Steggles J. Chem. Soc. Perkin Trans. 1 1992 2203
17595-86-7 (Methyl 4-(thiophen-2-yl)benzoate) Related Products
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